Cas no 1801267-07-1 (S-217622)

S-217622 structure
S-217622 structure
Product Name:S-217622
CAS No:1801267-07-1
MF:C8H6BrN3O2
MW:256.056140422821
CID:6777496
PubChem ID:118226474
Update Time:2024-03-25

S-217622 Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16898914
    • 1801267-07-1
    • 6-Bromo-2-methyl-5-nitro-2H-indazole
    • S-217622
    • Inchi: 1S/C8H6BrN3O2/c1-11-4-5-2-8(12(13)14)6(9)3-7(5)10-11/h2-4H,1H3
    • InChI Key: JWRCCSJFPDBQLB-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=CN(C)N=C2C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 254.96434g/mol
  • Monoisotopic Mass: 254.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų
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